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Compound of Interest

Compound Name: 3-Butenal

Cat. No.: B104185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3-Butenal (CAS 7319-38-2) is a reactive and potentially hazardous chemical for

which comprehensive safety and toxicity data is not readily available in public literature. The

following procedures and protocols are based on the available information for 3-Butenal and

structurally related aldehydes. It is imperative to consult a comprehensive Safety Data Sheet

(SDS) from the supplier before handling this compound and to perform a thorough risk

assessment for any planned experimental work. All laboratory operations involving 3-Butenal
should be conducted by trained personnel in a controlled laboratory environment.

Introduction
3-Butenal, also known as vinylacetaldehyde, is an unsaturated aldehyde with the chemical

formula C₄H₆O.[1] Its structure, containing both an aldehyde functional group and a terminal

double bond, makes it a reactive and versatile intermediate in organic synthesis.[2] However,

this reactivity also necessitates careful handling and adherence to strict safety protocols to

minimize risks to laboratory personnel. These application notes provide a guide to the safe

handling, storage, and disposal of 3-Butenal in a research and development laboratory setting.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Butenal is fundamental to its safe

handling. A summary of available data is presented in Table 1.
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Table 1: Physical and Chemical Properties of 3-Butenal

Property Value Reference(s)

CAS Number 7319-38-2 [1]

Molecular Formula C₄H₆O [1]

Molecular Weight 70.09 g/mol [1]

Appearance Colorless to pale yellow liquid [3][4]

Odor Pungent [4]

Boiling Point 68.0 - 69.0 °C at 760 mmHg [1][3]

Melting Point -96 °C (estimate) [4]

Flash Point
-23.4 °C (-10.0 °F) (Tag Closed

Cup, est.)
[3]

Density 0.805 g/cm³ [1][5]

Vapor Pressure 139.8 mmHg at 25 °C (est.) [3]

Solubility in Water
3.554 x 10⁴ mg/L at 25 °C

(est.)
[3]

Refractive Index 1.387 [1][5]

Hazard Identification and Safety Precautions
While a complete GHS classification for 3-Butenal is not consistently reported, it is known to

be a flammable liquid and an irritant to the skin, eyes, and respiratory system.[2][4]

3.1 Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE for the

specific procedures being undertaken. General PPE recommendations are provided in Table 2.

Table 2: Personal Protective Equipment Recommendations for Handling 3-Butenal
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors which can cause eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact and

irritation. Glove compatibility

should be confirmed with the

manufacturer.

Skin and Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Protects against splashes and

fire hazards.

Respiratory Protection

Use in a certified chemical

fume hood. If engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

may be required.

Minimizes inhalation of

pungent and irritating vapors.

3.2 Engineering Controls

All work with 3-Butenal must be performed in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.[6] Due to its low flash point, all

equipment used should be properly grounded to prevent static discharge, and ignition sources

must be eliminated from the work area.[4]

Experimental Protocols
The following are general protocols for the handling and disposal of 3-Butenal. Specific

experimental procedures should be developed and reviewed as part of a comprehensive risk

assessment.

4.1 General Handling Protocol

Preparation: Before starting work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is readily available and in good condition. Clear the
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work area of any unnecessary equipment or ignition sources.

Dispensing: Dispense 3-Butenal in the chemical fume hood. Use appropriate tools to handle

the container and transfer the required amount. Keep the container tightly closed when not in

use.[7]

Reaction Setup: If used in a reaction, ensure the apparatus is securely clamped and that any

potential exotherms are anticipated and can be controlled (e.g., with an ice bath).

Post-Procedure: After use, decontaminate any surfaces that may have come into contact

with 3-Butenal. Wash hands thoroughly with soap and water.

4.2 Storage Protocol

Proper storage is crucial to maintain the stability of 3-Butenal and to prevent accidents.

Temperature: Store in a cool, dry, well-ventilated area, away from heat and direct sunlight.[7]

Recommended storage is in a refrigerator rated for flammable materials at 2-8°C.[4]

Container: Keep the container tightly closed to prevent the escape of vapors.[7]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, and strong

reducing agents.[8]

4.3 Spill and Leak Procedures

In the event of a spill, the following protocol should be followed.

Diagram 1: 3-Butenal Spill Response Workflow
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Caption: Workflow for responding to a 3-Butenal spill in the laboratory.
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4.4 Waste Disposal Protocol

Due to its flammability and potential environmental hazards, 3-Butenal waste must be

disposed of as hazardous waste. The following protocol is based on general procedures for

aldehyde waste and should be adapted to comply with institutional and local regulations. A

specific protocol for a related compound, 3-Butenal, 2-oxo-, involves chemical neutralization.

[6]

Diagram 2: 3-Butenal Waste Disposal Workflow
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Caption: Workflow for the proper disposal of 3-Butenal waste.

Experimental Protocol for Chemical Neutralization of Aldehyde Waste (Adapted from a related

compound)[6]

Note: This protocol is for the neutralization of a related compound and should be tested on a

small scale for 3-Butenal before being implemented for bulk waste disposal.

Preparation: In a chemical fume hood, prepare a 5% (w/v) aqueous solution of potassium

permanganate (KMnO₄).

Reaction: Slowly and with constant stirring, add the 3-Butenal waste to the potassium

permanganate solution. The reaction may be exothermic, so the addition should be gradual

to control the temperature. An ice bath can be used if necessary.

Observation: The formation of a brown precipitate of manganese dioxide (MnO₂) indicates

that the oxidation reaction is occurring. Continue stirring until the purple color of the

permanganate is no longer visible.

Quenching: If excess permanganate is present (the solution remains purple), it can be

quenched by the careful addition of a small amount of sodium bisulfite or ascorbic acid until

the solution becomes colorless or a brown precipitate forms.

Final Disposal: The resulting mixture should be collected in a designated hazardous waste

container, labeled appropriately, and disposed of through the institution's hazardous waste

management program.

First Aid Measures
In the event of exposure to 3-Butenal, immediate first aid is critical.

Table 3: First Aid Procedures for 3-Butenal Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them one or two glasses of water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Conclusion
3-Butenal is a valuable chemical intermediate for research and development. Its reactive

nature, flammability, and irritant properties demand a high level of safety awareness and strict

adherence to handling protocols. By implementing the engineering controls, personal protective

equipment, and procedures outlined in these application notes, researchers can minimize the

risks associated with the use of 3-Butenal in the laboratory. Always prioritize safety and consult

the supplier's SDS for the most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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